Cas no 20090-69-1 (2-Chloro-4-methylpyrimidin-5-amine)

2-Chloro-4-methylpyrimidin-5-amine structure
20090-69-1 structure
Product Name:2-Chloro-4-methylpyrimidin-5-amine
CAS No:20090-69-1
MF:C5H6ClN3
MW:143.574239253998
MDL:MFCD12923128
CID:286935
PubChem ID:316282
Update Time:2025-04-19

2-Chloro-4-methylpyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-methylpyrimidin-5-amine
    • 5-AMINO-2-CHLORO-4-METHYLPYRIMIDINE
    • 5-Pyrimidinamine,2-chloro-4-methyl-
    • C5H6ClN3
    • 2-Chlor-4-methyl-pyrimidin-5-ylamin
    • 2-chloro-4-methyl-5-aminopyrimidine
    • 2-chloro-4-methyl-pyrimidin-5-ylamine
    • 5-pyrimidinamine,2-chloro-4-methyl
    • NSC 243816
    • 5-Pyrimidinamine, 2-chloro-4-methyl- (9CI)
    • NSC243816
    • RZAKVHVZRSQZEQ-UHFFFAOYSA-N
    • 2-chloro-4-methylpyrimidin-5-ylamine
    • RP20878
    • AB66433
    • SY039187
    • ST2409837
    • AB0023230
    • W4245
    • 5-PYRIMIDINAM
    • 2-Chloro-4-methyl-5-pyrimidinamine; 2-Chloro-4-methylpyrimidin-5-amine; NSC 243816
    • FT-0762999
    • GS-5794
    • DTXSID80311545
    • AMY162
    • AKOS006338869
    • CS-W019804
    • J-516682
    • 5-PYRIMIDINAMINE, 2-CHLORO-4-METHYL-
    • 2-Chloro-4-methylpyrimidin-5-amine;5-Pyrimidinamine, 2-chloro-4-methyl-
    • GEO-03675
    • NSC-243816
    • BCP32263
    • EN300-103690
    • A853471
    • SCHEMBL3844557
    • 2-Chloro-4-MethylpyriMidin-5-aMine;5-Amino-2-chloro-4-methylpyrimidine
    • 20090-69-1
    • MFCD12923128
    • DB-066056
    • MDL: MFCD12923128
    • Inchi: 1S/C5H6ClN3/c1-3-4(7)2-8-5(6)9-3/h2H,7H2,1H3
    • InChI Key: RZAKVHVZRSQZEQ-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C(C)=N1)N

Computed Properties

  • Exact Mass: 143.02500
  • Monoisotopic Mass: 143.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.349±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 93.5 ºC
  • Boiling Point: 309.4°C at 760 mmHg
  • Flash Point: 140.9°C
  • Refractive Index: 1.599
  • Solubility: Slightly soluble (30 g/l) (25 º C),
  • PSA: 51.80000
  • LogP: 1.60180

2-Chloro-4-methylpyrimidin-5-amine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-4-methylpyrimidin-5-amine Pricemore >>

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2-Chloro-4-methylpyrimidin-5-amine Production Method

2-Chloro-4-methylpyrimidin-5-amine Related Literature

  • 1. 224. An experimental study of some potentially tautomeric 2- and 4(6)-substituted pyrimidines
    J. R. Marshall,James Walker J. Chem. Soc. 1951 1004
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